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Compound of Interest

1-Chloro-2,4-difluoro-5-
Compound Name: ,
nitrobenzene

Cat. No.: B073774

An In-depth Technical Guide to 1-Chloro-2,4-difluoro-5-nitrobenzene

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-Chloro-2,4-difluoro-5-nitrobenzene, tailored for researchers, scientists, and
professionals in drug development.

Core Physical and Chemical Properties

1-Chloro-2,4-difluoro-5-nitrobenzene is a halogenated nitroaromatic compound. Its chemical
structure incorporates a benzene ring substituted with one chlorine atom, two fluorine atoms,
and a nitro group. This combination of functional groups makes it a valuable intermediate in
organic synthesis.
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Property Value Source
CAS Number 1481-68-1 [1112]
Molecular Formula CeH2CIF2NO2 [1][2]
Molecular Weight 193.54 g/mol [1]
Appearance Light yellow liquid [11[3]
Boiling Point 105 °C at 2 kPa (15 Torr) [1]
Density 1.591 g/cm3 (Predicted) [1114]
Flash Point 98.4 °C [1]
Vapor Pressure 0.0633 mmHg at 25 °C [1]
Refractive Index 1.531 [1114]

Applications in Research and Development

1-Chloro-2,4-difluoro-5-nitrobenzene serves as a key building block in the synthesis of more
complex molecules, particularly within the pharmaceutical and agrochemical industries.[3] The
presence of halogen and nitro groups provides reactive sites for various chemical
transformations. It is utilized as an intermediate in the production of:

» Antimicrobial and antifungal agents|[3]

» Herbicides and pesticides[5]

o Dyestuffs[3]

Experimental Protocols
Synthesis of 1-Chloro-2,4-difluoro-5-nitrobenzene

A common method for the synthesis of 1-Chloro-2,4-difluoro-5-nitrobenzene involves the
nucleophilic aromatic substitution of chlorine atoms in a polychlorinated nitrobenzene with
fluoride ions. A representative procedure is the reaction of 2,4,5-trichloronitrobenzene with
potassium fluoride.[1]
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Materials:

2,4 5-Trichloronitrobenzene

Potassium fluoride (anhydrous)

High-boiling point aprotic solvent (e.g., N,N-Dimethylformamide or Dimethyl sulfoxide)

Phase-transfer catalyst (optional, e.g., a quaternary ammonium salt)

Procedure:

In a reaction vessel equipped with a mechanical stirrer, a condenser, and a temperature
probe, add 2,4,5-trichloronitrobenzene and the aprotic solvent.

Add anhydrous potassium fluoride to the mixture. The molar ratio of potassium fluoride to
2,4,5-trichloronitrobenzene should be at least 2:1 to substitute two chlorine atoms.

If used, add the phase-transfer catalyst.

Heat the reaction mixture to a temperature typically ranging from 150 to 200 °C.

Monitor the progress of the reaction by a suitable analytical technique, such as Gas
Chromatography (GC) or Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Pour the mixture into a large volume of water and extract the product with an appropriate
organic solvent (e.g., diethyl ether or ethyl acetate).

Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g.,
sodium sulfate or magnesium sulfate).

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain 1-Chloro-2,4-difluoro-5-
nitrobenzene.
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Visualizations

Synthesis Workflow for 1-Chloro-2,4-difluoro-5-nitrobenzene

Reactants:
2,4,5-Trichloronitrobenzene
Potassium Fluoride

Solvent:
High-boiling aprotic solvent

Heat

Product:
1-Chloro-2,4-difluoro-5-nitrobenzene

Click to download full resolution via product page

Caption: Synthesis workflow diagram.

Safety and Handling

While a specific safety data sheet for 1-Chloro-2,4-difluoro-5-nitrobenzene is not readily
available, related compounds are known to be hazardous. For instance, 1-chloro-2,5-difluoro-4-
nitrobenzene is known to cause skin and eye irritation and may cause respiratory irritation.[6]
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Therefore, it is prudent to handle 1-Chloro-2,4-difluoro-5-nitrobenzene with appropriate
safety precautions.

Recommended safety measures include:

Working in a well-ventilated fume hood.

Wearing personal protective equipment (PPE), including safety goggles, chemical-resistant
gloves, and a lab coat.[7]

Avoiding inhalation of vapors and contact with skin and eyes.[7]

In case of contact, immediately flush the affected area with plenty of water.[7]

Store the compound in a tightly sealed container in a cool, dry place.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b073774#1-chloro-2-4-difluoro-5-nitrobenzene-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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